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Compound of Interest

Compound Name: 4-Bromobenzyl alcohol

Cat. No.: B151685

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols, operational procedures, and disposal plans for
handling 4-bromobenzyl alcohol in a laboratory setting. Adherence to these guidelines is
crucial for ensuring personal safety and minimizing environmental impact.

Hazard Identification and Personal Protective Equipment
(PPE)

4-Bromobenzyl alcohol is a hazardous substance that requires careful handling. It is known to
cause skin irritation, serious eye irritation, and may cause respiratory irritation. The required
Personal Protective Equipment (PPE) is summarized in the table below.
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Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or a
face shield conforming to
EN166 (EU) or NIOSH (US)

standards.

Protects against dust particles
and chemical splashes that
can cause serious eye

irritation.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber). A lab coat
or chemical-resistant apron

should be worn.

Prevents skin contact which
can cause irritation.
Contaminated clothing should
be removed and washed

before reuse.

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
ventilation is inadequate or if

irritation is experienced.

Protects against inhalation of
dust which may cause

respiratory tract irritation.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-bromobenzyl alcohol is provided

below for quick reference.
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Property Value

Molecular Formula C7H7sBrO

Molecular Weight 187.03 g/mol [1]

Appearance White to off-white crystalline solid[1][2]
Melting Point 75-77 °C[2][3]

Boiling Point 267.8 °C at 760 mmHg|[2]

Density 1.565 g/cm3[2]

Flash Point 115.7 °C[2][3]

Sparingly soluble in water. Soluble in organic

Solubility solvents like dioxane, ethanol, and acetone.[1]

[3]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 4-bromobenzyl alcohol is crucial to minimize exposure
and ensure a safe laboratory environment.

1. Preparation:

o Ensure that a designated work area, preferably within a chemical fume hood, is clean and
uncluttered.

» Verify that an emergency eyewash station and safety shower are accessible and operational.

o Assemble all necessary equipment, including a calibrated weighing balance, spatula,
weighing paper or boat, and appropriate glassware.

e Put on all required PPE as specified in the table above.
2. Weighing and Transfer:

« If possible, weigh the solid inside a fume hood to minimize inhalation exposure.
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« If a balance cannot be placed inside a hood, tare a sealed container, transfer the 4-
bromobenzyl alcohol to the container within the hood, and then seal it before moving it to
the balance for weighing.

o Use a clean spatula for transferring the solid. Avoid generating dust.
o Close the primary container of 4-bromobenzyl alcohol immediately after use.
3. Post-Handling:

o Thoroughly decontaminate the work surface with an appropriate solvent (e.g., ethanol) and
then soap and water.

o Properly remove and dispose of contaminated gloves and other disposable PPE in a
designated waste container.

e Wash hands thoroughly with soap and water after handling the chemical.
Emergency Procedures
First Aid Measures:

¢ In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

¢ In case of skin contact: Immediately wash skin with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation develops or persists.

 If inhaled: Remove to fresh air. If not breathing, give artificial respiration. Seek medical
attention.

o If swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Accidental Release Measures:

 In the event of a spill, evacuate the immediate area.
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o Wear appropriate PPE, including respiratory protection.

o For a solid spill, carefully sweep up the material, avoiding dust generation, and place it into a
suitable, labeled, closed container for disposal.

o Clean the spill area with a damp cloth or paper towel to remove any remaining particles, and
then decontaminate the area.

Disposal Plan

Proper disposal of 4-bromobenzyl alcohol and its containers is essential to prevent
environmental contamination and ensure regulatory compliance. As a halogenated organic
compound, it requires specific disposal procedures.

Waste Collection:

o Collect waste 4-bromobenzyl alcohol and any materials contaminated with it (e.g., gloves,
weighing paper, spill cleanup debris) in a dedicated, clearly labeled, and sealed hazardous
waste container.

o Label the container as "Halogenated Organic Waste" and list "4-Bromobenzyl alcohol" as a
component.

+ Do not mix halogenated waste with non-halogenated organic waste, as this can complicate
disposal and increase costs.[4][5][6]

Storage of Waste:

» Store the hazardous waste container in a designated, well-ventilated, and secure area, away
from incompatible materials.

o Ensure the container is kept closed except when adding waste.[4]
Final Disposal:

e Arrange for the disposal of the halogenated organic waste through your institution's
environmental health and safety (EHS) office or a licensed hazardous waste disposal
company.
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e Halogenated organic wastes are typically disposed of via high-temperature incineration.[6][7]

Workflow for Safe Handling of 4-Bromobenzyl
Alcohol
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Caption: Workflow for the safe handling of 4-bromobenzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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